Whitepaper: Profiling 2-(4-Amino-3-methoxyphenyl)acetonitrile – Structural Dynamics, Chemoselective Synthesis, and Applications in Medicinal Chemistry
Whitepaper: Profiling 2-(4-Amino-3-methoxyphenyl)acetonitrile – Structural Dynamics, Chemoselective Synthesis, and Applications in Medicinal Chemistry
Executive Summary
In the landscape of modern drug discovery and complex heterocycle synthesis, bifunctional building blocks serve as the foundational architecture for novel therapeutics. 2-(4-Amino-3-methoxyphenyl)acetonitrile (CAS: 180149-05-7) is a highly versatile, orthogonally reactive intermediate[1]. Featuring both a nucleophilic aniline moiety and an electrophilic/reducible aliphatic nitrile, this compound allows for divergent synthetic pathways. This technical guide provides an in-depth analysis of its physicochemical properties, structural reactivity, chemoselective synthesis protocols, and its emerging role in targeted protein degradation (PROTACs) and heterocycle generation.
Physicochemical Profiling & Molecular Descriptors
Understanding the physical and electronic nature of 2-(4-Amino-3-methoxyphenyl)acetonitrile is critical for predicting its behavior in both synthetic workflows and biological systems. The presence of the electron-donating methoxy group at the 3-position sterically hinders one ortho position while electronically enriching the aromatic ring, subtly tuning the pKa of the adjacent primary amine.
Quantitative Data Summary
| Descriptor | Value | Source / Rationale |
| IUPAC Name | 2-(4-Amino-3-methoxyphenyl)acetonitrile | Standard Nomenclature |
| CAS Registry Number | 180149-05-7 | [1] |
| Molecular Formula | C9H10N2O | [1] |
| Molecular Weight | 162.19 g/mol | [1] |
| SMILES String | N#CCC1=CC=C(N)C(OC)=C1 | [1] |
| Topological Polar Surface Area (TPSA) | ~59.0 Ų | Computed (Optimal for BBB penetrability if incorporated into CNS drugs) |
| Hydrogen Bond Donors | 1 (Primary Amine) | Structural Analysis |
| Hydrogen Bond Acceptors | 3 (Amine, Ether, Nitrile) | Structural Analysis |
| Physical State | Crystalline Solid | Typical for substituted anilines |
Structural Orthogonality and Reactivity Mapping
The strategic value of 2-(4-Amino-3-methoxyphenyl)acetonitrile lies in its orthogonal reactivity . The molecule features two distinct reaction centers that can be manipulated independently without requiring complex protecting group strategies:
-
The Aniline Core (-NH₂): Acts as a strong nucleophile. It is primed for acylation, reductive amination, or conversion into a diazonium salt for transition-metal-catalyzed cross-coupling reactions.
-
The Acetonitrile Side Chain (-CH₂CN): Acts as an electrophile (susceptible to nucleophilic attack or hydrolysis to phenylacetic acid derivatives) or can be reduced to yield phenethylamine analogs, a privileged scaffold in neuropharmacology.
Orthogonal reactivity pathways of 2-(4-Amino-3-methoxyphenyl)acetonitrile.
Chemoselective Synthetic Methodologies
The most robust route to synthesize 2-(4-Amino-3-methoxyphenyl)acetonitrile is through the chemoselective reduction of its nitro precursor, 2-(3-Methoxy-4-nitrophenyl)acetonitrile (CAS: 104103-16-4)[2].
Causality of Experimental Design
A critical challenge in this synthesis is avoiding the over-reduction of the nitrile group. Strong hydride donors like Lithium Aluminum Hydride ( LiAlH4 ) will indiscriminately reduce both the nitro and nitrile groups, yielding the corresponding diamine. To establish a self-validating, chemoselective protocol, mild catalytic hydrogenation using Palladium on Carbon (Pd/C) under ambient hydrogen pressure is employed. This exploits the kinetic preference of Pd-catalyzed hydrogenation for nitro groups over aliphatic nitriles.
Protocol: Chemoselective Catalytic Hydrogenation
Reagents:
-
2-(3-Methoxy-4-nitrophenyl)acetonitrile (10 mmol)[2]
-
10% Pd/C (10 mol% Pd)
-
Anhydrous Methanol (50 mL)
-
Hydrogen gas (Balloon, ~1 atm)
Step-by-Step Methodology:
-
Preparation: Dissolve the nitro precursor in 50 mL of anhydrous methanol in a flame-dried, round-bottom flask equipped with a magnetic stir bar.
-
Inertion & Catalyst Addition: Flush the flask with Argon for 5 minutes. Carefully add the 10% Pd/C catalyst. Safety Note: Dry Pd/C is highly pyrophoric in the presence of methanol vapor; argon blanketing is mandatory.
-
Hydrogenation: Evacuate the flask and backfill with H2 gas three times. Maintain a hydrogen atmosphere using a balloon. Stir the heterogeneous mixture vigorously at room temperature ( 20−25∘C ) for 4 to 6 hours.
-
Self-Validation Checkpoint: Withdraw a 50 µL aliquot, filter through a micro-syringe filter, and analyze via LC-MS. The protocol is validated when the starting material mass (m/z 193 for [M+H]+ ) completely shifts to the product mass (m/z 163 for [M+H]+ ). The absence of m/z 179 (hydroxylamine intermediate) and m/z 167 (over-reduced phenethylamine) confirms strict chemoselectivity.
-
Workup: Once validated, purge the system with Argon. Filter the mixture through a tightly packed pad of Celite to remove the palladium catalyst. Wash the filter cake with excess methanol (3 × 20 mL).
-
Isolation: Concentrate the combined filtrates under reduced pressure to yield 2-(4-Amino-3-methoxyphenyl)acetonitrile as a crystalline solid.
Chemoselective catalytic hydrogenation workflow avoiding nitrile over-reduction.
Applications in Advanced Therapeutics
The structural features of 2-(4-Amino-3-methoxyphenyl)acetonitrile make it a highly sought-after intermediate in several cutting-edge areas of pharmaceutical research:
Targeted Protein Degradation (PROTACs)
In the development of Proteolysis Targeting Chimeras (PROTACs), substituted anilines frequently serve as optimal attachment vectors for E3 ubiquitin ligase ligands (such as Cereblon or VHL binders). Recent patent literature demonstrates the utility of such functionalized phenylacetonitriles in synthesizing compounds designed for the targeted degradation of Interleukin-1 receptor-associated kinase 1 (IRAK1) [3]. IRAK1 is a critical signaling node in innate immunity, and its degradation is a promising therapeutic strategy for severe inflammatory disorders and specific oncology indications[3].
Complex Nitrogen Heterocycle Synthesis
The proximity of the highly reactive amine and the functionalizable acetonitrile chain makes this compound an ideal precursor for cyclization cascades. Researchers utilize this scaffold to synthesize complex nitrogen heterocycles, including benzothiazines, benzothiazoles, and indoles[4]. These heterocycles are privileged structures in medicinal chemistry, frequently exhibiting potent photophysical properties and high binding affinities to various kinase and GPCR targets[4].
References
-
Title: Synthesis and Photophysical Studies of Nitrogen Heterocycles Containing Benzothiazines, Benzothiazoles, Indoles and Quinolines Source: DigitalCommons@UMaine URL: [Link]
- Title: WO2021018118A1 - Compounds and methods for the targeted degradation of interleukin-1 receptor-associated kinase 1 proteins Source: Google Patents URL
Sources
- 1. 180149-05-7|2-(4-Amino-3-methoxyphenyl)acetonitrile|BLD Pharm [bldpharm.com]
- 2. appchemical.com [appchemical.com]
- 3. WO2021018118A1 - Compounds and methods for the targeted degradation of interleukin-1 receptor-associated kinase 1 proteins - Google Patents [patents.google.com]
- 4. digitalcommons.library.umaine.edu [digitalcommons.library.umaine.edu]
